Cas no 1241316-69-7 (4-(2-methylphenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)-1-[2-(thiophen-2-yl)ethyl]azetidin-2-one)

• Product Name: 4-(2-methylphenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)-1-[2-(thiophen-2-yl)ethyl]azetidin-2-one
• CAS No: 1241316-69-7
• MF: C₁₇H₁₇N₅OS
• MW: 339.414781332016
• CID: 6151633
• PubChem ID: 47077124
• Update Time: 2025-10-29

4-(2-methylphenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)-1-[2-(thiophen-2-yl)ethyl]azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• Z832079362
• EN300-26616768
• 4-(2-methylphenyl)-3-(tetrazol-1-yl)-1-(2-thiophen-2-ylethyl)azetidin-2-one
• AKOS034622105
• 1241316-69-7
• 4-(2-methylphenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)-1-[2-(thiophen-2-yl)ethyl]azetidin-2-one

• Inchi： 1S/C17H17N5OS/c1-12-5-2-3-7-14(12)15-16(22-11-18-19-20-22)17(23)21(15)9-8-13-6-4-10-24-13/h2-7,10-11,15-16H,8-9H2,1H3
• InChI Key： NVXILTFZLKELTN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCN1C(C(C1C1C=CC=CC=1C)N1C=NN=N1)=O

Computed Properties

• Exact Mass: 339.11538136g/mol
• Monoisotopic Mass: 339.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 4-(2-methylphenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)-1-[2-(thiophen-2-yl)ethyl]azetidin-2-one

Comprehensive Guide to 4-(2-methylphenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)-1-[2-(thiophen-2-yl)ethyl]azetidin-2-one (CAS No. 1241316-69-7)

4-(2-methylphenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)-1-[2-(thiophen-2-yl)ethyl]azetidin-2-one (CAS No. 1241316-69-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique azetidin-2-one core, combined with tetrazole and thiophene moieties, making it a subject of interest for drug discovery and material science applications. Researchers and industry professionals often search for its synthesis methods, biological activity, and potential applications, reflecting its relevance in modern chemistry.

The molecular structure of 4-(2-methylphenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)-1-[2-(thiophen-2-yl)ethyl]azetidin-2-one includes a 2-methylphenyl group, a 1H-1,2,3,4-tetrazol-1-yl substituent, and a thiophen-2-yl ethyl side chain. These functional groups contribute to its diverse reactivity and potential interactions with biological targets. The tetrazole ring, in particular, is known for its role in enhancing metabolic stability and binding affinity, which is why this compound is frequently explored in medicinal chemistry for drug design and enzyme inhibition studies.

One of the key areas of interest for CAS No. 1241316-69-7 is its potential application in antimicrobial and anti-inflammatory research. Recent studies have highlighted the role of tetrazole-containing compounds in targeting bacterial and fungal pathogens, aligning with the growing global concern over antibiotic resistance. Additionally, the thiophene moiety is often associated with central nervous system (CNS) activity, suggesting possible uses in neurological disorder treatments. These aspects make it a hot topic in pharmaceutical forums and academic discussions.

From a synthetic chemistry perspective, the preparation of 4-(2-methylphenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)-1-[2-(thiophen-2-yl)ethyl]azetidin-2-one involves multi-step reactions, including cyclization and functional group transformations. Researchers often optimize these processes to improve yield and purity, which is crucial for scaling up production. The compound’s solubility and stability under various conditions are also critical factors for its practical use, making it a frequent subject of physicochemical studies.

The commercial and industrial relevance of CAS No. 1241316-69-7 is evident from its inclusion in chemical catalogs and research databases. Companies specializing in custom synthesis and pharmaceutical intermediates often list this compound due to its demand in drug development pipelines. Furthermore, its structural complexity and potential for patentable derivatives make it attractive for intellectual property discussions, particularly in the context of new chemical entities (NCEs).

In summary, 4-(2-methylphenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)-1-[2-(thiophen-2-yl)ethyl]azetidin-2-one (CAS No. 1241316-69-7) represents a versatile and scientifically valuable compound. Its unique structural features, combined with its potential applications in drug discovery and material science, ensure its continued relevance in chemical research. As interest in heterocyclic chemistry and targeted therapeutics grows, this compound is likely to remain a focal point for innovation and exploration.